Cas no 1258639-55-2 ((3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride)

• Product Name: (3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride
• CAS No: 1258639-55-2
• MF: C₁₄H₁₅BrClNO
• MW: 328.63200211525
• CID: 4582784
• Update Time: 2025-06-12

(3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride

• Inchi： 1S/C14H14BrNO.ClH/c1-17-13-8-7-11(9-12(13)15)14(16)10-5-3-2-4-6-10;/h2-9,14H,16H2,1H3;1H
• InChI Key： NZIQRLRDJIKGOR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=C(Br)C=1)N.Cl

(3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride

Introduction to (3-Bromo-4-Methoxyphenyl)(Phenyl)methanamine Hydrochloride (CAS No. 1258639-55-2)

(3-Bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride (CAS No. 1258639-55-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of aniline and exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The molecular structure of (3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride consists of a brominated and methoxylated phenyl ring attached to a phenyl ring through a methylene bridge, with an amino group and a hydrochloride salt. This complex structure imparts specific pharmacological properties, including potential interactions with various biological targets such as receptors, enzymes, and ion channels.

Recent studies have highlighted the potential of (3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant activity against certain types of neurodegenerative diseases. The bromine substituent on the phenyl ring is believed to enhance the compound's ability to cross the blood-brain barrier, thereby improving its efficacy in targeting central nervous system (CNS) disorders.

In addition to its neurological applications, (3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The methoxyl group on the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties. Research has shown that this group can enhance the compound's solubility and bioavailability, which are essential factors for effective drug delivery. Furthermore, the methoxyl group may also contribute to the compound's stability and resistance to metabolic degradation, thereby prolonging its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, (3-bromo-4-methoxyphenyl)(phenyl)methanamine hydrochloride (CAS No. 1258639-55-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for the development of new treatments for neurological disorders, inflammatory conditions, and other medical indications. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.